Cas no 2228554-55-8 (2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid)

• Product Name: 2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid
• CAS No: 2228554-55-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 6509057
• PubChem ID: 165680946
• Update Time: 2025-05-19

2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid
• 2228554-55-8
• EN300-1752177

• Inchi： 1S/C9H10O2S/c1-5-4-8(7(3)12-5)6(2)9(10)11/h4H,2H2,1,3H3,(H,10,11)
• InChI Key： DXONLFDXFADNLX-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=C)C(=O)O)=C1C

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid

2-(2,5-Dimethylthiophen-3-yl)prop-2-enoic Acid: A Comprehensive Overview

2-(2,5-Dimethylthiophen-3-yl)prop-2-enoic acid, identified by the CAS number 2228554-55-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a substituted propenoic acid group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical applications.

The structure of 2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid consists of a thiophene ring substituted with two methyl groups at positions 2 and 5. The propenoic acid group is attached at position 3 of the thiophene ring. This arrangement imparts the compound with unique electronic and optical properties, which have been extensively studied in recent years. The compound's ability to undergo various chemical reactions, such as polymerization and cross-linking, has made it a subject of interest in material synthesis.

Recent studies have focused on the application of 2-(2,5-dimethylthiophen-3-yl)prop-2-enoic acid in the development of advanced materials. For instance, researchers have explored its potential as a building block for organic semiconductors. The compound's conjugated system allows for efficient charge transport, making it suitable for use in thin-film transistors and other electronic devices. Additionally, its stability under thermal and oxidative conditions has been highlighted as a key advantage in these applications.

In the realm of drug discovery, 2-(2,5-dimethylthiophen-3-yl)prop-2-en oic acid has shown promise as a lead compound for developing new pharmaceutical agents. Its structure provides a scaffold for attaching various functional groups, enabling the creation of molecules with specific biological activities. Recent research has demonstrated its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases.

The synthesis of 2-(2,5-dimethylthiophen -3 -yl)prop - 0 enoic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by the introduction of the propenoic acid group through methods such as electrophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent studies, with researchers aiming to improve yield and purity while maintaining scalability.

In terms of physical properties, 0 CAS number 0 0 0 strong > exhibits a melting point of approximately 140°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where controlled solubility and thermal stability are required.

The environmental impact and safety profile of CAS number strong > have also been subjects of recent research. Studies indicate that the compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic life when handled responsibly. These findings are crucial for ensuring its safe use in industrial applications.

In conclusion, < strong > CAS number strong > represents a versatile compound with applications spanning materials science, pharmaceuticals, and chemical synthesis. Its unique structure and favorable properties continue to drive innovative research across multiple disciplines. As advancements in synthetic methods and material characterization techniques unfold, the potential for new applications of this compound is expected to grow further.